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Compound of Interest

Compound Name: H-0106 dihydrochloride

Cat. No.: B607906 Get Quote

Essential Safety and Handling Guide for H-0106
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling H-0106 dihydrochloride. Given that a specific Safety Data Sheet

(SDS) for H-0106 dihydrochloride is not publicly available, the following guidance is based on

the chemical class of isoquinoline derivatives and data from structurally similar compounds. H-
0106 dihydrochloride is identified as a Rho-associated coiled-coil kinase (ROCK) inhibitor,

implying high biological activity.[1] Therefore, it must be handled with the utmost care as a

potent and potentially hazardous compound.

Hazard Assessment and Safety Precautions
Based on safety data for analogous isoquinoline compounds, H-0106 dihydrochloride should

be presumed to be corrosive and capable of causing severe skin burns and eye damage.[2] It

may also be harmful if swallowed or inhaled.

Summary of Potential Hazards:
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Hazard Class Description Source Analogy

Skin Corrosion/Irritation
Causes severe skin burns and

irritation.[2]

2-Trifluoroacetyl-1,2,3,4-

tetrahydroisoquinoline-7-

sulfonyl chloride[2]

Eye Damage/Irritation
Causes serious eye damage.

[2]

2-Trifluoroacetyl-1,2,3,4-

tetrahydroisoquinoline-7-

sulfonyl chloride[2]

Acute Toxicity (Oral) Harmful if swallowed.[3]

5-Chloro-2-methyl-4-

isothiazolin-3-one and 3-

Deazaneplanocin A

(hydrochloride)[3]

Acute Toxicity (Inhalation) May be harmful if inhaled.
5-Chloro-2-methyl-4-

isothiazolin-3-one

Aquatic Toxicity
May be very toxic to aquatic

life with long-lasting effects.

5-Chloro-2-methyl-4-

isothiazolin-3-one

Personal Protective Equipment (PPE)
The consistent and correct use of appropriate PPE is the primary defense against exposure.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

required. Double-gloving is

recommended for enhanced

protection.[4]

Eye & Face Protection Safety goggles and face shield

Safety goggles are the

minimum requirement. A full-

face shield must be worn when

there is a splash hazard.[4]

Body Protection Laboratory coat

A fully buttoned lab coat is

necessary to protect skin and

clothing from contamination.

Respiratory Protection Fume hood or respirator

All handling of H-0106

dihydrochloride must be

conducted in a certified

chemical fume hood. If this is

not possible, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and acid gases

should be used.[2]

Operational Plan: Step-by-Step Handling Protocol
A meticulous and systematic approach is crucial for minimizing exposure risk.

1. Preparation and Engineering Controls:

Ventilation: All work must be performed within a certified chemical fume hood.[2]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.
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Spill Kit: A chemical spill kit appropriate for corrosive and toxic materials must be available in

the immediate work area.

2. Handling the Compound:

Donning PPE: Before handling, put on all required PPE as detailed above.

Aliquotting: Carefully weigh and prepare solutions within the fume hood. Avoid generating

dust or aerosols.

Container Management: Keep all containers tightly sealed when not in use.

3. Post-Handling and Decontamination:

Work Area: Thoroughly decontaminate the work surface after use.

Doffing PPE: Remove PPE carefully to prevent self-contamination, starting with gloves, then

the face shield and lab coat. Dispose of all single-use PPE as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.
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Caption: Workflow for the safe handling of H-0106 dihydrochloride.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Incident Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Spill

Evacuate the area. Wear full PPE, including

respiratory protection. Cover the spill with an

inert absorbent material. Collect and place in a

sealed container for hazardous waste disposal.

Do not allow the material to enter drains.[2]

Disposal Plan
All waste containing H-0106 dihydrochloride must be treated as hazardous waste.

Solid Waste: Collect all contaminated solids (e.g., disposable PPE, absorbent materials) in a

dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste in a dedicated, clearly labeled, and sealed hazardous

waste container compatible with corrosive materials.
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Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate must be

collected as hazardous liquid waste. Dispose of the rinsed container in accordance with

institutional guidelines.

Note: All waste disposal must comply with local, state, and federal regulations.
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Caption: Logical relationship for hazardous waste disposal.

This document is intended to provide essential guidance. Always consult your institution's

Environmental Health and Safety (EHS) department for specific protocols and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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